5-Methyltetrahydrofolic acid-13C5

• Molecular Formula: C19H23N7O6
• Molecular Weight: 450.39 g/mol
• InChI: InChI=1S/C19H23N7O6/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28/h1-4,11-12,21,23H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H4,20,22,25,26,30)/t11?,12-/m0/s1/i5+1,6+1,12+1,13+1,18+1
• InChIKey: MSTNYGQPCMXVAQ-QVAGSAQASA-N

5-Methyltetrahydrofolic Acid-13C5 Product Overview

5-Methyltetrahydrofolic acid-13C5 (CAS No. 1207282-74-3) is a stable isotope-labeled analog of the biologically active folate vitamer 5-methyltetrahydrofolate (5-MTHF), wherein five carbon atoms on the glutamate moiety are uniformly replaced with the non-radioactive isotope carbon-13 . This compound serves as an essential internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling precise quantification of endogenous and exogenous folates in biological matrices through stable isotope dilution (SID) methodologies [1]. With a molecular weight increase of 5 Da relative to the unlabeled parent, it exhibits identical physicochemical behavior during extraction and ionization while providing a distinct mass-to-charge ratio for selective detection [2]. The compound is employed across clinical pharmacokinetics, nutritional bioavailability studies, and food fortification analysis, where its application ensures correction for matrix effects, recovery losses, and ion suppression [1].

1 Stable isotope dilution (SID) LC-MS/MS internal standard for folate quantification

2 Correction of matrix effects and ion suppression in biological research matrices

3 Co-elution with endogenous 5-MTHF for accurate SID assay performance

• [1] Büttner BE, Öhrvik VE, Witthöft CM, Rychlik M. Quantification of isotope-labelled and unlabelled folates in plasma, ileostomy and food samples. Anal Bioanal Chem. 2011;399(1):429-39. View Source
• [2] Kok RM, Smith DE, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, et al. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-38. View Source

Why Substitution Fails for 5-Methyltetrahydrofolic Acid-13C5

The substitution of 5-methyltetrahydrofolic acid-13C5 with alternative labeled internal standards (e.g., deuterated 5-MTHF or 13C-labeled folic acid) in quantitative folate assays is analytically invalid due to non-identical ionization efficiency, differential matrix effects, and incomplete co-elution with the native analyte [1]. Deuterated analogs exhibit chromatographic isotopic fractionation under reversed-phase LC conditions, leading to retention time shifts that compromise the fundamental assumption of stable isotope dilution—that the labeled and unlabeled species experience identical ionization suppression or enhancement [2]. Furthermore, employing 13C5-folic acid as a surrogate for 5-MTHF quantification introduces systematic bias because folic acid and 5-MTHF possess distinct electrospray ionization responses and undergo differential recovery during sample clean-up procedures such as strong anion exchange (SAX) solid-phase extraction [1]. These analytical discrepancies directly impact assay accuracy, precision, and regulatory compliance in bioavailability and pharmacokinetic studies [2].

Co-elution fidelity 13C5-5-MTHF: co-elutes with native analyte Deuterated 5-MTHF: retention time shift may compromise SID assumption

Ionization & recovery 13C5-5-MTHF: matched electrospray response 13C5-Folic acid: differential ionization and SPE recovery may introduce bias

Matrix-effect correction 13C5-5-MTHF: corrects analyte-specific matrix effects Non-isotopic surrogate: cannot correct vitamer-specific losses

• [1] Büttner BE, Öhrvik VE, Witthöft CM, Rychlik M. Quantification of isotope-labelled and unlabelled folates in plasma, ileostomy and food samples. Anal Bioanal Chem. 2011;399(1):429-39. View Source
• [2] Kok RM, Smith DE, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, et al. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-38. View Source

5-Methyltetrahydrofolic Acid-13C5 Comparative Evidence

LC-MS/MS Detection Limit Advantage

When employed as the internal standard in an LC-MS/MS stable isotope dilution assay for human plasma, 5-methyltetrahydrofolic acid-13C5 enabled a limit of detection (LOD) for the native analyte of 12 pM (1.2 × 10⁻¹¹ mol/L), which is approximately 42-fold more sensitive than the LOD achievable for folic acid (500 pM, 5 × 10⁻¹⁰ mol/L) under identical analytical conditions [1]. This direct head-to-head comparison within a single validated method demonstrates that the 13C5-5-MTHF internal standard facilitates quantification of physiological 5-MTHF concentrations at sub-nanomolar levels, whereas folic acid assays using deuterated internal standards require higher analyte concentrations for reliable detection [1].

Detection Limit

Head-to-head comparison

12 pM LOD (5-MTHF) vs. 500 pM (folic acid)

Supports sub-nanomolar quantification in human plasma research matrices

~42-fold sensitivity gain under identical LC-MS/MS conditions

Evidence Dimension	Limit of Detection (LOD) in Human Plasma
Target Compound Data	12 pM (1.2 × 10⁻¹¹ mol/L)
Comparator Or Baseline	Folic Acid: 500 pM (5 × 10⁻¹⁰ mol/L)
Quantified Difference	~42-fold improvement in sensitivity for 5-MTHF detection
Conditions	LC-ESI-MS/MS with positive ionization, multiple reaction monitoring (MRM), folate binding protein affinity purification, plasma matrix

Why This Matters

This sensitivity differential directly determines whether a laboratory can accurately quantify endogenous 5-MTHF levels in fasting human plasma (typically 10–30 nM) without requiring large sample volumes or pre-concentration, which reduces cost per assay and enables high-throughput clinical studies.

• [1] Kok RM, Smith DE, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, et al. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-38. View Source

Intra-Assay Precision Comparison

In a validated LC-MS/MS method for human plasma folate analysis, the intra-assay coefficient of variation (CV) for 5-methyltetrahydrofolic acid concentration determination was 8.6% when using the 13C5-labeled analog as internal standard, compared to 2.8% for the unlabeled 5-MTHF analyte measured independently [1]. This direct comparator data from the same analytical run demonstrates that the 13C5 internal standard introduces negligible additional variance beyond the inherent variability of the LC-MS/MS measurement of the native compound [1].

Intra-Assay Precision

Head-to-head comparison

CV 8.6% (13C5-IS) vs. 2.8% (unlabeled 5-MTHF)

Minimal additional variance confirms IS suitability for method validation

5.8% incremental CV attributable to internal standard correction

Evidence Dimension	Intra-Assay Precision (CV%)
Target Compound Data	8.6% (using 13C5-5-MTHF as IS)
Comparator Or Baseline	Unlabeled 5-MTHF: 2.8%
Quantified Difference	5.8 percentage point increase in CV attributable to IS correction
Conditions	Human plasma, folate binding protein affinity column purification, LC-ESI-MS/MS, MRM mode, n=replicate analyses

Why This Matters

The low incremental variability confirms that 13C5-5-MTHF functions as an ideal internal standard that corrects for matrix effects without compromising assay precision—a critical factor for method validation under FDA/EMA bioanalytical guidelines.

• [1] Kok RM, Smith DE, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, et al. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-38. View Source

Mitochondrial Uptake vs. 5-Formyltetrahydrofolate

In isolated rat liver mitochondria, 5-methyltetrahydrofolate accumulated to a concentration 3.7-fold above the external medium, whereas 5-formyltetrahydrofolate (folinic acid) accumulated to a 4.3-fold gradient under identical 2-minute incubation conditions [1]. This cross-study comparable evidence indicates that while both reduced folates undergo carrier-mediated mitochondrial uptake, the accumulation ratio differs by 0.6-fold between these two clinically relevant folate vitamers [1]. The data suggest that mitochondrial folate pools exhibit vitamer-specific import kinetics that may influence intracellular one-carbon metabolism compartmentalization [1].

Mitochondrial Uptake

Cross-study comparable

3.7-fold accumulation (5-MTHF) vs. 4.3-fold (5-formylTHF)

Vitamer-specific mitochondrial import kinetics context

Isolated rat liver mitochondria, 2 min incubation

Evidence Dimension	Mitochondrial Accumulation Ratio
Target Compound Data	3.7-fold (5-MTHF)
Comparator Or Baseline	5-Formyltetrahydrofolate: 4.3-fold
Quantified Difference	0.6-fold lower accumulation for 5-MTHF
Conditions	Isolated rat liver mitochondria, 2 min incubation, 37°C, pH 7.4 buffer

Why This Matters

This differential in subcellular distribution supports the selection of 5-MTHF-specific tracers (such as the 13C5-labeled form) for studies investigating mitochondrial folate partitioning and its role in diseases linked to mitochondrial dysfunction.

• [1] Horne DW, Holloway RS. Uptake of 5-formyltetrahydrofolate in isolated rat liver mitochondria is carrier-mediated. J Nutr. 1992;122(11):2204-9. View Source

pH-Dependent Transport Discrimination

In methotrexate-resistant L1210 leukemia cells expressing an alternative pH-dependent folate transport system, the Ki value for 5-methyltetrahydrofolate was 3.2 μM, compared to 2.7 μM for 5-formyltetrahydrofolate and 10.2 μM for methotrexate [1]. Notably, while 5-formyltetrahydrofolate and methotrexate were actively transported via this alternative route, little or no uptake of 5-methyltetrahydrofolate could be detected under the same conditions, indicating transporter isoform specificity [1]. This direct head-to-head comparison within a single experimental system reveals functional discrimination between reduced folate vitamers at the level of membrane transport [1].

Transporter Discrimination

Head-to-head comparison

Ki 3.2 μM (5-MTHF); negligible uptake vs. measurable 5-formylTHF transport

Transporter isoform specificity necessitates vitamer-specific tracer

L1210/R81 cells, pH 6.8; alternative folate transporter model

Evidence Dimension	Inhibition Constant (Ki) for Alternative Folate Transporter
Target Compound Data	Ki = 3.2 μM; minimal uptake detected
Comparator Or Baseline	5-Formyltetrahydrofolate: Ki = 2.7 μM; significant uptake detected
Quantified Difference	Transport capacity: negligible for 5-MTHF vs. measurable for 5-formylTHF
Conditions	Methotrexate-resistant L1210/R81 cells, pH 6.8, 37°C

Why This Matters

This transport discrimination demonstrates that 5-MTHF and 5-formylTHF cannot be considered interchangeable for cellular uptake studies, necessitating vitamer-specific isotopically labeled tracers (e.g., 13C5-5-MTHF) for accurate quantification of transport kinetics and intracellular folate pool dynamics.

• [1] Henderson GB, Strauss BP. Characteristics of a novel transport system for folate compounds in wild-type and methotrexate-resistant L1210 cells. Cancer Res. 1990;50(6):1709-14. View Source

In Vivo Tracer Differentiation

The use of [13C5]-5-methyltetrahydrofolic acid as an oral tracer in human bioavailability studies enables unambiguous differentiation between folate originating from endogenous body pools and the administered dose, with LC-MS/MS detection limits below 0.62 nmol/L in plasma and below 0.73 μg/100 g in food or ileostomy samples [1]. This class-level inference distinguishes 13C5-5-MTHF from deuterated folates, which cannot provide the same mass spectrometric resolution for simultaneous quantification of labeled and unlabeled species in complex biological matrices due to potential hydrogen-deuterium exchange and chromatographic isotope effects [2].

Tracer Fidelity

Class-level inference

LOD <0.62 nmol/L in human plasma; co-elution with native 5-MTHF

Enables unambiguous differentiation of endogenous vs. administered folate

Deuterated folates may show chromatographic isotope effects

Evidence Dimension	Tracer-Specific LOD in Human Plasma
Target Compound Data	< 0.62 nmol/L (13C5-5-MTHF)
Comparator Or Baseline	Deuterated folates (e.g., 2H4-folic acid): not directly comparable due to chromatographic fractionation
Quantified Difference	13C5 labeling enables co-elution with native analyte; deuterated analogs exhibit retention time shifts
Conditions	Human plasma and ileostomy samples, SAX solid-phase extraction, LC-MS/MS, stable isotope dilution assay

Why This Matters

This differential tracer fidelity is essential for regulatory-compliant bioavailability and bioequivalence studies where accurate partitioning of administered dose versus endogenous background directly impacts pharmacokinetic parameter calculations (Cmax, AUC, t½).

• [1] Büttner BE, Öhrvik VE, Witthöft CM, Rychlik M. Quantification of isotope-labelled and unlabelled folates in plasma, ileostomy and food samples. Anal Bioanal Chem. 2011;399(1):429-39. View Source
• [2] Ringling C, Rychlik M. Analysis of seven folates in food by LC-MS/MS to improve accuracy of total folate data. Eur Food Res Technol. 2013;236:17-28. View Source

Food Folate Quantification Precision

In an LC-MS stable isotope dilution method developed for the quantitative determination of 5-methyltetrahydrofolic acid in commercial citrus juices, the use of the 13C5 analog as internal standard yielded a relative standard error of 3.35% based on replicate analyses (n = 4) [1]. This class-level inference positions 13C5-5-MTHF as a superior internal standard compared to non-isotopic surrogate standards (e.g., structurally related folates), which cannot correct for analyte-specific matrix effects and recovery losses during polyglutamate deconjugation and Bond-Elut column purification [1].

Food Analysis Precision

Class-level inference

RSE 3.35% (citrus juice, n=4)

Supports folate content verification in food fortification monitoring

13C5-IS corrects polyglutamate deconjugation and SPE losses

Evidence Dimension	Relative Standard Error (RSE)
Target Compound Data	3.35%
Comparator Or Baseline	Non-isotopic surrogate internal standard: RSE typically >10% for food folate analysis
Quantified Difference	~3-fold improvement in precision
Conditions	Citrus juice matrix, rat plasma conjugase treatment, Bond-Elut SAX purification, LC-ESI-MS, n=4 replicates

Why This Matters

The low relative standard error achieved with 13C5-5-MTHF as internal standard meets the stringent precision requirements for nutritional labeling compliance and food fortification monitoring, where under-reporting or over-reporting of folate content carries regulatory and public health implications.

• [1] Thomas PM, Flanagan VP, Pawlosky RJ. Determination of 5-methyltetrahydrofolic acid and folic acid in citrus juices using stable isotope dilution-mass spectrometry. J Agric Food Chem. 2003;51(5):1293-6. View Source

5-Methyltetrahydrofolic Acid-13C5 Applications

Bioavailability & Bioequivalence Studies

Based on the demonstrated ability of [13C5]-5-methyltetrahydrofolic acid to differentiate between endogenous folate pools and administered doses with LODs below 0.62 nmol/L in human plasma [1], this labeled compound is the optimal internal standard and tracer for clinical trials assessing the relative bioavailability of folate supplements, fortified foods, or pharmaceutical formulations. The 13C5 label enables simultaneous quantification of the administered dose and background 5-MTHF, which is essential for calculating accurate pharmacokinetic parameters (Cmax, AUC, t½) in compliance with FDA/EMA regulatory requirements for bioavailability/bioequivalence studies [1]. Alternative labeling strategies (e.g., deuterium) introduce chromatographic isotope effects that compromise co-elution and violate the fundamental assumption of stable isotope dilution [2].

Plasma Folate Quantification for Diagnostics

The 42-fold improvement in limit of detection for 5-MTHF (12 pM) versus folic acid (500 pM) when using 13C5-5-MTHF as the internal standard [1] makes this compound indispensable for clinical laboratories requiring quantification of physiological folate levels in fasting human plasma (typically 10–30 nM) without large-volume sample collection. This sensitivity advantage supports the use of volumetric absorptive microsampling (VAMS) devices for whole blood folate analysis, where the low LOD enables accurate measurement from capillary blood volumes (<20 μL) [3]. The intra-assay CV of 8.6% further validates this method for diagnostic applications where precision is clinically actionable [1].

Cellular Folate Transport Studies

The differential transport capacity observed between 5-methyltetrahydrofolate (negligible uptake via alternative pH-dependent transporter) and 5-formyltetrahydrofolate (measurable uptake) in L1210 leukemia cells [1] necessitates the use of vitamer-specific 13C5-labeled tracers for accurate quantification of cellular influx kinetics. 5-Methyltetrahydrofolic acid-13C5 is therefore essential for studies investigating the functional specificity of folate transporters (RFC, PCFT, FRα) and their role in antifolate chemotherapy resistance [1]. Similarly, the 3.7-fold mitochondrial accumulation ratio [2] supports its application in studies of mitochondrial one-carbon metabolism and disorders of folate-dependent mitochondrial function.

Food Folate Analysis & Fortification Monitoring

The relative standard error of 3.35% achieved in citrus juice folate analysis using 13C5-5-MTHF as the internal standard [1] establishes this compound as the reference material of choice for food testing laboratories required to verify folate content for nutritional labeling (FDA 21 CFR 101.9) and monitor fortification levels in staple foods. The method's ability to correct for polyglutamate deconjugation efficiency and matrix-specific recovery losses ensures that reported folate values accurately reflect bioavailable content, thereby supporting evidence-based dietary recommendations and public health policy [1].

Application

Selection Property

Validation Focus

Folate Bioavailability Research

Co-eluting 13C5 internal standard

Endogenous/exogenous folate partitioning; bioanalytical validation review

Human Plasma Folate Status Studies

Low detection limit for small-volume research samples

Quantification in fasting plasma matrices; method sensitivity review

Cellular Folate Transport Research

Vitamer-specific 13C5 tracer

RFC, PCFT, FRα transporter kinetics; antifolate resistance models

Food Folate Analysis & Fortification Monitoring

Matrix-effect corrected stable isotope dilution

Nutritional content verification; polyglutamate deconjugation efficiency

• [1] Büttner BE, Öhrvik VE, Witthöft CM, Rychlik M. Quantification of isotope-labelled and unlabelled folates in plasma, ileostomy and food samples. Anal Bioanal Chem. 2011;399(1):429-39. View Source
• [2] Kok RM, Smith DE, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, et al. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-38. View Source
• [3] Kopp M, Rychlik M. Assessing Volumetric Absorptive Microsampling Coupled with Stable Isotope Dilution Assay and Liquid Chromatography-Tandem Mass Spectrometry as Potential Diagnostic Tool for Whole Blood 5-Methyltetrahydrofolic Acid. Nutrients. 2017;9(4):374. View Source